Cas no 2138149-69-4 ([3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl)-)

• Product Name: [3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl)-
• CAS No: 2138149-69-4
• MF: C₁₂H₉F₃N₄O₂
• MW: 298.220672369003
• CID: 5269204
• Update Time: 2025-10-29

[3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl)-

• Inchi： 1S/C12H9F3N4O2/c1-16-11-9(12(13,14)15)4-8(6-18-11)7-2-3-10(17-5-7)19(20)21/h2-6H,1H3,(H,16,18)
• InChI Key： TWUOZMSUUGFZOA-UHFFFAOYSA-N
• SMILES： C1=NC(NC)=C(C(F)(F)F)C=C1C1=CC=C([N+]([O-])=O)N=C1

Additional information on [3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl)-

Compound CAS No 2138149-69-4: [3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl)

The compound with CAS No 2138149-69-4, known as [3,3'-Bipyridin]-6-amine, N-methyl-6'-nitro-5-(trifluoromethyl), is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bipyridines, which are well-known for their versatile properties and wide-ranging uses in coordination chemistry, materials science, and drug design.

[3,3'-Bipyridin]-6-amine is characterized by its unique structure, featuring a bipyridine backbone with substituents at specific positions that confer distinct chemical properties. The presence of an N-methyl group at position 6', a nitro group at position 5', and a trifluoromethyl group at position 5 introduces significant steric and electronic effects. These features make the compound highly reactive and selective in various chemical reactions, particularly in catalytic processes and as a ligand in metal complexes.

Recent studies have highlighted the importance of N-methyl substituents in modulating the electronic properties of bipyridine derivatives. The methyl group enhances the stability of the molecule while maintaining its ability to act as a coordinating ligand. This balance is crucial for applications in homogeneous catalysis, where stability and reactivity are equally important.

The nitro group at position 5' introduces strong electron-withdrawing effects, which can significantly influence the redox properties of the compound. This makes it an attractive candidate for use in electrochemical applications, such as in batteries and sensors. Additionally, the trifluoromethyl group at position 5 imparts hydrophobicity and increases the molecule's lipophilicity, which is beneficial for drug delivery systems and membrane transport studies.

In terms of synthesis, [3,3'-Bipyridin]-6-amine derivatives are typically prepared through multi-step organic synthesis involving nucleophilic aromatic substitution and coupling reactions. The introduction of substituents like N-methyl and nitro groups requires precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with unprecedented accuracy. These computational models have been instrumental in designing new derivatives with tailored properties for specific applications.

The compound's ability to form stable metal complexes has been extensively studied. For instance, its coordination with transition metals like palladium and platinum has shown promise in catalytic hydrogenation and cross-coupling reactions. The steric bulk introduced by the trifluoromethyl group helps prevent unwanted side reactions while maintaining high catalytic activity.

In the field of medicinal chemistry, [3,3'-Bipyridin]-6-amine derivatives are being explored as potential leads for anti-cancer drugs. Their ability to target specific proteins involved in cancer cell proliferation makes them promising candidates for drug development.

The combination of multiple functional groups in this compound provides a platform for further modification and functionalization. Researchers are actively investigating ways to introduce additional substituents or modify existing ones to enhance specific properties such as solubility or bioavailability.

In conclusion, CAS No 2138149-69-4 represents a versatile and innovative molecule with broad applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in catalysis, materials science, and pharmaceuticals.